Cas no 1511122-96-5 (1-1-(1H-pyrrol-2-yl)cyclopropylethan-1-amine)

• Product Name: 1-1-(1H-pyrrol-2-yl)cyclopropylethan-1-amine
• CAS No: 1511122-96-5
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 6021425
• PubChem ID: 83694453
• Update Time: 2025-05-23

1-1-(1H-pyrrol-2-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(1H-pyrrol-2-yl)cyclopropylethan-1-amine
• 1-[1-(1H-pyrrol-2-yl)cyclopropyl]ethan-1-amine
• EN300-1867747
• 1511122-96-5

• Inchi： 1S/C9H14N2/c1-7(10)9(4-5-9)8-3-2-6-11-8/h2-3,6-7,11H,4-5,10H2,1H3
• InChI Key： VNKWQXRTWRGRKT-UHFFFAOYSA-N
• SMILES： NC(C)C1(C2=CC=CN2)CC1

Computed Properties

• Exact Mass: 150.115698455g/mol
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 41.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-1-(1H-pyrrol-2-yl)cyclopropylethan-1-amine

1-1-(1H-pyrrol-2-yl)cyclopropylethan-1-amine (CAS No. 1511122-96-5): A Comprehensive Overview

1-1-(1H-pyrrol-2-yl)cyclopropylethan-1-amine (CAS No. 1511122-96-5) is a unique and structurally intriguing compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as PYR-CPEA, is characterized by its cyclopropyl and pyrrole moieties, which confer distinct chemical and biological properties. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, pharmacological activities, and potential applications of 1-1-(1H-pyrrol-2-yl)cyclopropylethan-1-amine.

Chemical Structure and Synthesis

The molecular structure of 1-1-(1H-pyrrol-2-yl)cyclopropylethan-1-amine (PYR-CPEA) is composed of a cyclopropyl ring attached to an ethylamine group, with a pyrrole ring substituent at the 2-position of the cyclopropyl ring. This unique arrangement of functional groups imparts specific chemical properties to the compound. The synthesis of PYR-CPEA can be achieved through various methods, including transition metal-catalyzed coupling reactions and multistep synthetic sequences.

One notable synthetic route involves the reaction of a cyclopropyl derivative with a pyrrole-containing reagent, followed by an amine functionalization step. Recent advancements in catalytic chemistry have enabled more efficient and environmentally friendly synthesis methods, making PYR-CPEA more accessible for large-scale production and research purposes.

Pharmacological Activities

The pharmacological profile of 1-1-(1H-pyrrol-2-yl)cyclopropylethan-1-amine has been extensively studied due to its potential therapeutic applications. Research has shown that PYR-CPEA exhibits significant activity in several biological assays, including modulation of neurotransmitter systems and interaction with specific receptors.

In particular, PYR-CPEA has been found to interact with serotonin receptors (5-HT receptors), which are implicated in various neurological disorders such as depression, anxiety, and schizophrenia. Studies have demonstrated that PYR-CPEA can act as a partial agonist or antagonist at these receptors, depending on the specific subtype and experimental conditions. This dual activity makes it a promising candidate for the development of novel psychiatric medications.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 1-1-(1H-pyrrol-2-yl)cyclopropylethan-1-amine has been explored in preclinical and early clinical studies. Preliminary results from animal models have shown that PYR-CPEA can effectively alleviate symptoms associated with mood disorders and cognitive impairments. These findings have paved the way for further clinical trials to evaluate its safety and efficacy in human subjects.

Ongoing clinical trials are investigating the use of PYR-CPEA in treating conditions such as major depressive disorder (MDD) and generalized anxiety disorder (GAD). Early data suggest that PYR-CPEA may offer a favorable side-effect profile compared to existing treatments, making it an attractive option for patients who do not respond well to conventional therapies.

Mechanisms of Action

The mechanisms underlying the pharmacological effects of 1-1-(1H-pyrrol-2-yl)cyclopropylethan-1-amine are multifaceted. One key mechanism involves its interaction with serotonin receptors, particularly 5-HT_2A and 5-HT₇. By modulating these receptors, PYR-CPEA can influence neurotransmitter release and receptor signaling pathways, leading to changes in neuronal activity and behavior.

In addition to its effects on serotonin receptors, PYR-CPEA has also been shown to interact with other neurotransmitter systems, such as dopamine and glutamate. These interactions may contribute to its broad-spectrum therapeutic effects and make it a valuable tool for exploring the complex interplay between different neurotransmitter systems in the brain.

Safety Profile and Toxicology

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